Cas no 22426-28-4 (2-cyano-3,3-dimethylbutanoic acid)
22426-28-4 structure
Product Name:2-cyano-3,3-dimethylbutanoic acid
CAS No:22426-28-4
MF:C7H11NO2
MW:141.167742013931
MDL:MFCD19228320
CID:2936554
PubChem ID:11768668
Update Time:2025-04-21
2-cyano-3,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-3,3-dimethylbutanoic acid
- 2-cyano-3,3-dimethylbutanoicacid
- 2-cyano-3,3-dimethyl-butanoic Acid
- G82095
- 22426-28-4
- SCHEMBL1336381
- AKOS006375440
- 854-956-6
- EN300-204277
- MFCD19228320
-
- MDL: MFCD19228320
- Inchi: 1S/C7H11NO2/c1-7(2,3)5(4-8)6(9)10/h5H,1-3H3,(H,9,10)
- InChI Key: ZRDVHVJLNSJTOE-UHFFFAOYSA-N
- SMILES: OC(C(C#N)C(C)(C)C)=O
Computed Properties
- Exact Mass: 141.078978594Da
- Monoisotopic Mass: 141.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.1Ų
2-cyano-3,3-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-204277-0.05g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 0.05g |
$212.0 | 2023-09-16 | |
| Enamine | EN300-204277-0.1g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 0.1g |
$317.0 | 2023-09-16 | |
| Enamine | EN300-204277-0.25g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 0.25g |
$452.0 | 2023-09-16 | |
| Enamine | EN300-204277-0.5g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 0.5g |
$713.0 | 2023-09-16 | |
| Enamine | EN300-204277-1.0g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 1g |
$914.0 | 2023-06-03 | |
| Enamine | EN300-204277-2.5g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 2.5g |
$1791.0 | 2023-09-16 | |
| Enamine | EN300-204277-5.0g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 5g |
$2650.0 | 2023-06-03 | |
| Enamine | EN300-204277-10.0g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 10g |
$3929.0 | 2023-06-03 | |
| Enamine | EN300-204277-1g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 1g |
$914.0 | 2023-09-16 | |
| Enamine | EN300-204277-5g |
2-cyano-3,3-dimethylbutanoic acid |
22426-28-4 | 95% | 5g |
$2650.0 | 2023-09-16 |
2-cyano-3,3-dimethylbutanoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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